2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate

• Molecular Formula: C4H4F7O4P
• Molecular Weight: 280.03 g/mol
• IUPAC Name: 2,2,3,3,4,4,4-heptafluorobutyl dihydrogen phosphate
• InChI: InChI=1S/C4H4F7O4P/c5-2(6,1-15-16(12,13)14)3(7,8)4(9,10)11/h1H2,(H2,12,13,14)
• InChI Key: HNXRUJNJBSQJJX-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(F)(F)F)(F)F)(F)F)OP(=O)(O)O

Description

2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate is a fluorinated organophosphate compound characterized by a heptafluorobutyl chain esterified to a dihydrogen phosphate group (H$2$PO$4^-$). Fluorinated compounds are widely studied for their unique properties, including chemical inertness, thermal stability, and hydrophobicity, which make them valuable in coatings, surfactants, and specialty polymers .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate typically involves the reaction of 2,2,3,3,4,4,4-Heptafluorobutanol with phosphorus oxychloride in the presence of a base such as pyridine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the phosphorus oxychloride. The general reaction scheme is as follows:

$$\text{2,2,3,3,4,4,4-Heptafluorobutanol} + \text{Phosphorus Oxychloride} \rightarrow \text{2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate} + \text{By-products}$$2,2,3,3,4,4,4-Heptafluorobutanol+Phosphorus Oxychloride→2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate+By-products

Industrial Production Methods

In industrial settings, the production of 2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance yield and purity. The product is typically purified through distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate can undergo various chemical reactions, including:

Hydrolysis: In the presence of water, it can hydrolyze to form 2,2,3,3,4,4,4-Heptafluorobutanol and phosphoric acid.

Substitution Reactions: It can participate in nucleophilic substitution reactions where the dihydrogen phosphate group is replaced by other nucleophiles.

Oxidation and Reduction: While the compound itself is resistant to oxidation and reduction due to the stability of the fluorinated butyl group, the phosphate moiety can undergo redox reactions under specific conditions.

Common Reagents and Conditions

Hydrolysis: Water or aqueous solutions, often under acidic or basic conditions.

Substitution: Nucleophiles such as amines, alcohols, or thiols, typically in the presence of a base.

Oxidation/Reduction: Strong oxidizing or reducing agents, though these reactions are less common for this compound.

Major Products

Hydrolysis: 2,2,3,3,4,4,4-Heptafluorobutanol and phosphoric acid.

Substitution: Various substituted phosphates depending on the nucleophile used.

Scientific Research Applications

2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in the preparation of fluorinated compounds.

Biology: Investigated for its potential use in biochemical assays and as a probe for studying enzyme activities involving phosphate groups.

Medicine: Explored for its potential use in drug delivery systems due to its stability and resistance to metabolic degradation.

Industry: Utilized in the production of specialty polymers and coatings that require high thermal and chemical stability.

Mechanism of Action

The mechanism of action of 2,2,3,3,4,4,4-Heptafluorobutyl Dihydrogen Phosphate involves its interaction with molecular targets through its phosphate group. The fluorinated butyl group imparts unique properties such as increased lipophilicity and resistance to enzymatic degradation. In biochemical contexts, it can act as a phosphate donor or acceptor, participating in phosphorylation or dephosphorylation reactions. The pathways involved often include interactions with enzymes that recognize phosphate groups, such as kinases and phosphatases.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Functional Group Variations

The heptafluorobutyl group appears in multiple compounds, differing primarily in functional groups. Key analogs include:

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Properties/Applications	References
2,2,3,3,4,4,4-Heptafluorobutylamine	374-99-2	C$4$H$4$F$_7$N	199.07	Amine (-NH$_2$)	Intermediate for fluorinated surfactants
2,2,3,3,4,4,4-Heptafluorobutyl acrylate	424-64-6	C$7$H$5$F$7$O$2$	254.11	Acrylate ester	Polymerization monomer for hydrophobic coatings
Phthalic acid, di(heptafluorobutyl) ester	114-812-3	C${18}$H${10}$F${14}$O$4$	~610 (estimated)	Diester	Plasticizer, high thermal stability
Target: Heptafluorobutyl Dihydrogen Phosphate	-	C$4$H$6$F$7$O$4$P	~279 (estimated)*	Phosphate monoester	Surfactant, flame retardant, electrolyte additive	-

*Estimated based on molecular weights of analogs and phosphate group contribution.

Physical and Chemical Properties

• Polarity and Solubility: The dihydrogen phosphate derivative is expected to exhibit higher water solubility compared to non-ionic analogs (e.g., acrylate or diester derivatives) due to its acidic phosphate group, which enables hydrogen bonding and ionization in aqueous media. In contrast, heptafluorobutyl acrylate and diesters are highly hydrophobic, making them suitable for water-repellent coatings . The amine analog (C$4$H$4$F$7$N) has moderate polarity due to the -NH$2$ group but lacks ionizable protons, limiting its solubility in polar solvents .

• Thermal Stability :

  • Fluorinated diesters (e.g., phthalic acid diesters) demonstrate exceptional thermal stability, with decomposition temperatures exceeding 300°C, making them suitable for high-performance plastics . The phosphate ester may exhibit lower thermal stability due to the labile P-O bond but could retain fluorocarbon chain resilience up to ~200°C.
• Reactivity: The acrylate and methacrylate esters undergo radical polymerization, forming fluorinated polymers with low surface energy .